![molecular formula C14H30O6Si B1592140 Vinyltris(methoxypropoxy)silane CAS No. 303746-21-6](/img/structure/B1592140.png)
Vinyltris(methoxypropoxy)silane
Overview
Description
Vinyltris(methoxypropoxy)silane is a chemical compound with the molecular formula C14H30O6Si . It contains a total of 50 bonds, including 20 non-H bonds, 1 multiple bond, 16 rotatable bonds, 1 double bond, and 3 aliphatic ethers .
Synthesis Analysis
This compound can be synthesized through the efficient conversion of vinyltrimethoxysilane (VTMOS) to vinyltris(β-methoxyethoxy)silane (VTMOEOS) using a series of cost-effective K2CO3/γAl2O3 catalysts . The microstructure and active site of the synthesized catalysts were analyzed by BET, XRD, FT-IR, SEM, and CO2-TPD .Molecular Structure Analysis
The molecular structure of this compound includes 50 bonds in total, with 20 non-H bonds, 1 multiple bond, 16 rotatable bonds, 1 double bond, and 3 aliphatic ethers . The average mass of the molecule is 322.470 Da .Chemical Reactions Analysis
There are three main methods for the synthesis of this compound: the alcoholysis reaction of vinyltrichlorosilane and ethylene glycol monomethylether (EGME), the silicon-hydrogen addition reaction of acetylene and tris(β-methoxyethoxy)silane, and the ester exchange reaction of VTMOS and EGME .Physical And Chemical Properties Analysis
This compound is a liquid at 20 degrees Celsius . It has a molecular weight of 280.39 . The refractive index is 1.43 .Scientific Research Applications
Nanocomposite Materials
Vinyltris(methoxypropoxy)silane has been utilized in the synthesis of nanocomposite materials. For example, it was used in the preparation of vinyl-functionalized poly(borosiloxane) precursors for SiC/SiBOC nanocomposites. This application exploits its ability to prevent premature gelation, enabling the formation of high-quality ceramics with controlled microstructure and thermal properties upon heat treatment (Sreejith et al., 2016).
Polymer Science
In polymer science, this compound has been investigated for its reactivity and effects on polymer properties. Research into styrene/methyl methacrylate copolymers with Vinyltris(methoxyethoxy)silane demonstrated its influence on the copolymer composition and thermal degradation, indicating its potential for modifying polymer physical properties and stability (Rao et al., 1986).
Rubber Vulcanization
Another application area is in rubber vulcanization, where this compound, referred to as A-172, has been shown to improve the rubber-filler interaction, network structure, and fracture mode of EPDM rubber vulcanizates. This enhancement is particularly evident in the improved compatibility and technical properties of silica-filled rubber (Pal & De, 1984).
Wood-Plastic Composites
The compound is also beneficial in the manufacture of wood-plastic composites (WPCs), improving thermal and dynamic mechanical properties. Its role as a coupling agent helps in enhancing the compatibility between wood flour and polypropylene, leading to composites with improved mechanical and thermal degradation properties (Bouza et al., 2008).
Recycling and Modification of Polymers
This compound has been applied in the recycling and modification of polymers, such as secondary ABS plastic for automotive and mechanical engineering applications. The modification process enhances the physical and mechanical parameters of recycled polymers, demonstrating the compound's potential for improving the performance and sustainability of polymer materials (Timofeeva, 2021).
Mechanism of Action
Target of Action
Vinyltris(methoxypropoxy)silane is a bifunctional molecule that can react with both inorganic and organic polymers . It is primarily targeted at inorganic fillers, such as fiber glass, silica, silicates, and many metal oxides . The compound’s role is to improve the interfacial compatibility of various composite materials .
Mode of Action
The mode of action of this compound involves binding to an inorganic filler, which hydrophobizes the filler surface . This action improves the compatibility of the filler with the polymer, leading to better dispersion, lower melt viscosity, and easier processing of the filled plastic .
Biochemical Pathways
It is known that the compound plays a role in the synthesis of various composite materials . It is also used in new energy cells, such as for improving the flame retardancy of electrolytes .
Pharmacokinetics
It is known that the compound is used as an efficient adhesion promoter for various mineral-filled polymers .
Result of Action
The result of this compound’s action is the improved mechanical and electrical properties of various mineral-filled polymers, especially after exposure to moisture . It also leads to better dispersion, lower melt viscosity, and easier processing of the
Safety and Hazards
When handling Vinyltris(methoxypropoxy)silane, it is recommended to do so in a well-ventilated place and to wear suitable protective clothing to avoid contact with skin and eyes . It is also advised to avoid the formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam .
Future Directions
Vinyltris(methoxypropoxy)silane is widely used in new energy cells, such as for improving the flame retardancy of electrolytes, film formation of electrodes in lithium-ion batteries, and the bending resistance and efficiency of flexible calcium titanite solar cells . Its future directions are likely to continue in these areas, with potential for further applications in the field of composite materials .
Properties
IUPAC Name |
ethenyl-tris(3-methoxypropoxy)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H30O6Si/c1-5-21(18-12-6-9-15-2,19-13-7-10-16-3)20-14-8-11-17-4/h5H,1,6-14H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSUJDDNOLKLDLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCO[Si](C=C)(OCCCOC)OCCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H30O6Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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